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Compound of Interest

Compound Name: Phenyl isobutyrate

Cat. No.: B1583081 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of phenyl isobutyrate, a significant

fragrance ingredient valued for its sweet, fruity, and floral characteristics. This document details

its chemical and physical properties, synthesis, analytical methodologies for quality control, and

its role in perfumery. Furthermore, it explores the current understanding of its olfactory

perception at a molecular level.

Chemical and Physical Properties
Phenyl isobutyrate, more commonly known in the fragrance industry as phenethyl isobutyrate

or 2-phenylethyl 2-methylpropanoate, is an organic ester recognized for its pleasant aroma.[1]

[2] It is found naturally in various sources, including cheese, mint, and tequila.[2] For

commercial purposes, a nature-identical version is often synthesized to ensure consistent

quality and sustainable sourcing.[2]

Table 1: Physicochemical Properties of Phenyl Ethyl Isobutyrate
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Property Value Reference(s)

Molecular Formula C₁₂H₁₆O₂ [3]

Molecular Weight 192.25 g/mol [3]

CAS Number 103-48-0 [1]

Appearance Colorless to pale yellow liquid [4]

Odor Profile
Sweet, fruity, floral, with notes

of rose, honey, and pear.
[4][5]

Boiling Point 248–252 °C [4]

Density 0.985 - 0.995 g/mL at 20°C [4]

Refractive Index (n D²⁰) 1.4850 - 1.4900 [4]

Flash Point > 100 °C [4]

Solubility
Soluble in ethanol and oils;

insoluble in water.
[4]

Vapor Pressure 0.006 mmHg at 25°C [6]

Odor Life on Smelling Strip > 180 hours [7]

Synthesis of Phenyl Ethyl Isobutyrate
The primary industrial synthesis of phenyl ethyl isobutyrate is achieved through the Fischer-

Speier esterification of phenethyl alcohol with isobutyric acid, using an acid catalyst.[8] This

reversible reaction requires conditions that favor the formation of the ester, typically by using an

excess of one reactant or by removing the water produced during the reaction.[9]

Experimental Protocol: Fischer Esterification
This protocol describes a general laboratory-scale synthesis of phenyl ethyl isobutyrate.

Materials and Reagents:

Phenethyl alcohol
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Isobutyric acid

Concentrated sulfuric acid (catalyst)

Diethyl ether (or other suitable extraction solvent)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine phenethyl alcohol and a molar excess of isobutyric acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Heat the reaction mixture to reflux for 2-4 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the excess acid), and brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.
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The crude ester is then purified by vacuum distillation to yield pure phenyl ethyl

isobutyrate.

Phenethyl Alcohol +
Isobutyric Acid H₂SO₄ (catalyst) Reflux

(2-4 hours)
Aqueous Work-up

(Neutralization & Washing)
Solvent Extraction

(Diethyl Ether)
Drying

(Anhydrous Na₂SO₄) Vacuum Distillation Phenyl Ethyl Isobutyrate
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Figure 1: Synthesis workflow for phenyl ethyl isobutyrate via Fischer esterification.

Analytical Quality Control
To ensure the purity and identity of phenyl ethyl isobutyrate for use in perfumery, rigorous

analytical testing is essential. Gas chromatography-mass spectrometry (GC-MS) is the primary

method for this purpose.

Experimental Protocol: GC-MS Analysis
This protocol outlines a standard method for the analysis of phenyl ethyl isobutyrate.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass

spectrometer (MS).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm

i.d., 0.25 µm film thickness).[10]

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[10]

Injector: Split/splitless injector, with a split ratio of 50:1.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp 1: Increase to 150°C at a rate of 5°C/min.
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Ramp 2: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.[11]

Mass Spectrometer (if used):

Ionization mode: Electron Ionization (EI) at 70 eV.

Scan range: m/z 40-300.

Procedure:

Sample Preparation: Prepare a dilute solution of phenyl ethyl isobutyrate (e.g., 1% in ethanol

or other suitable solvent).

Injection: Inject 1 µL of the prepared sample into the GC.

Data Acquisition and Analysis:

Acquire the chromatogram and mass spectrum.

Identify the peak corresponding to phenyl ethyl isobutyrate by its retention time and

comparison of its mass spectrum with a reference library (e.g., NIST).

Determine the purity by calculating the peak area percentage.

Phenyl Ethyl Isobutyrate
Sample

Dilution in Solvent
(e.g., Ethanol) GC Injection Chromatographic Separation

(Capillary Column)
MS Detection

(EI, 70 eV)
Data Analysis

(Retention Time & Mass Spectrum)
Purity & Identity

Confirmation
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Figure 2: Workflow for GC-MS analysis of phenyl ethyl isobutyrate.

Sensory Evaluation
Sensory analysis is crucial for confirming the olfactory profile of phenyl ethyl isobutyrate and

ensuring it meets the standards for perfumery applications. The triangle test is a common

discriminative method used for this purpose.[12]
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Experimental Protocol: Triangle Test
Objective: To determine if a perceptible difference exists between a new batch of phenyl ethyl

isobutyrate and a standard reference sample.

Materials:

Test sample of phenyl ethyl isobutyrate.

Reference standard of phenyl ethyl isobutyrate.

Odorless solvent (e.g., diethyl phthalate or ethanol).

Smelling strips.

A panel of at least 15 trained sensory assessors.

Procedure:

Sample Preparation: Prepare identical concentrations of the test sample and the reference

standard in the chosen solvent.

Test Setup: For each assessor, present three coded smelling strips. Two strips will be dipped

in one sample (e.g., the reference), and the third strip will be dipped in the other sample (the

test sample). The order of presentation should be randomized for each assessor (e.g., AAB,

ABA, BAA, BBA, BAB, ABB).[13]

Evaluation: Instruct the assessors to smell the strips from left to right and identify the "odd" or

different sample.

Data Analysis: The number of correct identifications is tallied. Statistical analysis (e.g., using

a chi-square test or consulting a statistical table for triangle tests) is performed to determine

if the number of correct identifications is significantly higher than what would be expected by

chance (which is one-third).[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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